Cas no 64798-37-4 (1-chloro-3-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-chloro-3-(2-isocyanatopropan-2-yl)benzene
• CAS No: 64798-37-4
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD16304219
• CID: 1682896
• PubChem ID: 21329849
• Update Time: 2025-04-21

1-chloro-3-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(1-isocyanato-1-methylethyl)-
• 1-chloro-3-(2-isocyanatopropan-2-yl)benzene
• OMHRGNAIBMIMCT-UHFFFAOYSA-N
• 64798-37-4
• EN300-1981237
• m-chloro-alpha,alpha-dimethylbenzyl isocyanate
• SCHEMBL11534416

• MDL： MFCD16304219
• Inchi： 1S/C10H10ClNO/c1-10(2,12-7-13)8-4-3-5-9(11)6-8/h3-6H,1-2H3
• InChI Key： OMHRGNAIBMIMCT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes